2-(1-naphthylmethyl)-4-(4,4,4-trifluorobutanoyl)morpholine

• IUPAC Name: 4,4,4-trifluoro-1-[2-(naphthalen-1-ylmethyl)morpholin-4-yl]butan-1-one
• InChI: InChI=1S/C19H20F3NO2/c20-19(21,22)9-8-18(24)23-10-11-25-16(13-23)12-15-6-3-5-14-4-1-2-7-17(14)15/h1-7,16H,8-13H2
• InChI Key: SNMMFMUFJDBQHQ-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C(=O)CCC(F)(F)F)CC2=CC=CC3=CC=CC=C32
• Molecular Formula: C19H20F3NO2
• Molecular Weight: 351.4 g/mol

Description

2-(1-naphthylmethyl)-4-(4,4,4-trifluorobutanoyl)morpholine, also known as NTBM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. NTBM belongs to the class of morpholine-based compounds and has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of 2-(1-naphthylmethyl)-4-(4,4,4-trifluorobutanoyl)morpholine is not fully understood. However, it has been reported to interact with various targets, including DNA, RNA, and proteins. 2-(1-naphthylmethyl)-4-(4,4,4-trifluorobutanoyl)morpholine has been reported to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been reported to inhibit the activity of bacterial and fungal enzymes.
Biochemical and Physiological Effects:
2-(1-naphthylmethyl)-4-(4,4,4-trifluorobutanoyl)morpholine has been reported to exhibit both biochemical and physiological effects. In vitro studies have shown that 2-(1-naphthylmethyl)-4-(4,4,4-trifluorobutanoyl)morpholine inhibits the activity of various enzymes, including DNA topoisomerase and RNA polymerase. In vivo studies have shown that 2-(1-naphthylmethyl)-4-(4,4,4-trifluorobutanoyl)morpholine exhibits low toxicity and is well-tolerated by animals. However, further studies are required to determine the long-term effects of 2-(1-naphthylmethyl)-4-(4,4,4-trifluorobutanoyl)morpholine on human health.

Advantages and Limitations for Lab Experiments

2-(1-naphthylmethyl)-4-(4,4,4-trifluorobutanoyl)morpholine has several advantages for lab experiments, including its high purity, stability, and ease of synthesis. However, 2-(1-naphthylmethyl)-4-(4,4,4-trifluorobutanoyl)morpholine also has some limitations, including its limited solubility in water and its potential toxicity. Therefore, caution should be exercised when handling and using 2-(1-naphthylmethyl)-4-(4,4,4-trifluorobutanoyl)morpholine in lab experiments.

Future Directions

There are several future directions for the research on 2-(1-naphthylmethyl)-4-(4,4,4-trifluorobutanoyl)morpholine. One direction is to study the structure-activity relationship of 2-(1-naphthylmethyl)-4-(4,4,4-trifluorobutanoyl)morpholine to identify more potent and selective analogs. Another direction is to study the pharmacokinetics and pharmacodynamics of 2-(1-naphthylmethyl)-4-(4,4,4-trifluorobutanoyl)morpholine to determine its efficacy and safety in vivo. Additionally, 2-(1-naphthylmethyl)-4-(4,4,4-trifluorobutanoyl)morpholine can be used as a building block to synthesize novel materials with unique properties, which can have potential applications in various fields, including catalysis, energy storage, and drug delivery.
Conclusion:
In conclusion, 2-(1-naphthylmethyl)-4-(4,4,4-trifluorobutanoyl)morpholine is a chemical compound that has potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is required to fully understand the potential of 2-(1-naphthylmethyl)-4-(4,4,4-trifluorobutanoyl)morpholine and its applications in various fields.

Synthesis Methods

2-(1-naphthylmethyl)-4-(4,4,4-trifluorobutanoyl)morpholine can be synthesized using various methods, including the reaction of 1-naphthaldehyde with morpholine, followed by the reaction of the resulting compound with 4,4,4-trifluorobutanoyl chloride. Another method involves the reaction of 1-naphthaldehyde with morpholine in the presence of a catalyst, followed by the reaction of the resulting compound with 4,4,4-trifluorobutanoyl chloride. These methods have been reported to yield high purity and yield of 2-(1-naphthylmethyl)-4-(4,4,4-trifluorobutanoyl)morpholine.

Scientific Research Applications

2-(1-naphthylmethyl)-4-(4,4,4-trifluorobutanoyl)morpholine has shown potential applications in various fields, including medicinal chemistry, chemical biology, and material science. In medicinal chemistry, 2-(1-naphthylmethyl)-4-(4,4,4-trifluorobutanoyl)morpholine has been reported to exhibit anticancer, antibacterial, and antifungal activities. In chemical biology, 2-(1-naphthylmethyl)-4-(4,4,4-trifluorobutanoyl)morpholine has been used as a probe to study protein-ligand interactions. In material science, 2-(1-naphthylmethyl)-4-(4,4,4-trifluorobutanoyl)morpholine has been used as a building block to synthesize novel materials with unique properties.